Cas no 2200776-67-4 (1-methyl-2-(oxetan-3-yloxy)-1H-1,3-benzodiazole)

• Product Name: 1-methyl-2-(oxetan-3-yloxy)-1H-1,3-benzodiazole
• CAS No: 2200776-67-4
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5325159
• Update Time: 2025-10-28

1-methyl-2-(oxetan-3-yloxy)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(oxetan-3-yloxy)-1H-1,3-benzodiazole
• 1-methyl-2-(oxetan-3-yloxy)benzimidazole

• Inchi： 1S/C11H12N2O2/c1-13-10-5-3-2-4-9(10)12-11(13)15-8-6-14-7-8/h2-5,8H,6-7H2,1H3
• InChI Key： PFSITOMMHSCNHE-UHFFFAOYSA-N
• SMILES： O1CC(C1)OC1=NC2C=CC=CC=2N1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 1.3
• Topological Polar Surface Area: 36.3

Additional information on 1-methyl-2-(oxetan-3-yloxy)-1H-1,3-benzodiazole

Introduction to 1-methyl-2-(oxetan-3-yloxy)-1H-1,3-benzodiazole (CAS No: 2200776-67-4)

1-methyl-2-(oxetan-3-yloxy)-1H-1,3-benzodiazole, identified by its CAS number 2200776-67-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzodiazole class, which is well-documented for its role in central nervous system modulation. The structural incorporation of an oxetan-3-yloxy moiety into the benzodiazole core introduces unique chemical and biological properties, making it a subject of extensive research for potential therapeutic applications.

The benzodiazole scaffold is renowned for its ability to interact with the gamma-aminobutyric acid (GABA) receptor, a major inhibitory neurotransmitter system in the brain. This interaction modulates neuronal excitability, leading to effects such as anxiolytic, sedative, and muscle relaxant properties. The addition of the methyl group and the oxetan-3-yloxy side chain in 1-methyl-2-(oxetan-3-yloxy)-1H-1,3-benzodiazole introduces conformational constraints and alters electronic distributions, which can significantly influence its pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and metabolic stability of this compound more accurately. Studies suggest that the oxetan-3-yloxy group may enhance solubility while reducing lipophilicity, potentially improving oral bioavailability. This balance is critical for drug development, as it ensures both efficacy and patient compliance.

In vitro studies have begun to explore the potential therapeutic applications of 1-methyl-2-(oxetan-3-yloxy)-1H-1,3-benzodiazole. Preliminary findings indicate that this compound may exhibit anxiolytic effects with a reduced risk of tolerance and dependence compared to traditional benzodiazepines. The unique structural features are hypothesized to modulate GABAergic transmission without over-sedation, making it a promising candidate for treating anxiety disorders and related conditions.

The synthesis of 1-methyl-2-(oxetan-3-yloxy)-1H-1,3-benzodiazole involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the oxetan-3-yloxy group necessitates specialized synthetic methodologies to ensure regioselectivity and high yield. Advances in green chemistry have led to the development of more sustainable synthetic routes, minimizing waste and hazardous byproducts. These innovations align with global efforts to promote environmentally responsible pharmaceutical manufacturing.

Pharmacokinetic studies are essential for understanding how 1-methyl-2-(oxetan-3-yloxy)-1H-1,3-benzodiazole behaves within the body. Initial data suggest that this compound exhibits moderate oral bioavailability and a favorable half-life, allowing for once-daily dosing. Additionally, preliminary toxicology assessments indicate low toxicity at therapeutic doses, reinforcing its potential as a safe and effective therapeutic agent.

The integration of machine learning algorithms has accelerated the discovery process for novel benzodiazole derivatives like 1-methyl-2-(oxetan-3-yloxy)-1H-1,3-benzodiazole. By analyzing vast datasets of chemical structures and biological responses, researchers can predict optimal modifications to enhance efficacy while minimizing side effects. This high-throughput approach has significantly reduced the time required to bring new compounds from discovery to clinical testing.

Future research directions include exploring the compound's potential in treating neurodegenerative disorders such as Alzheimer's disease. The benzodiazole moiety has shown promise in modulating cholinergic systems, which are implicated in cognitive decline. By combining this with the unique properties of the oxetan-3-yloxy group, scientists aim to develop treatments that address both cognitive impairment and anxiety symptoms simultaneously.

The regulatory landscape for novel pharmaceutical compounds like 1-methyl-2-(oxetan-3-yloxy)-1H-1,3-benzodiazole is stringent but evolving. Regulatory agencies worldwide are increasingly emphasizing data-driven approaches to evaluate safety and efficacy. This shift has streamlined clinical trial processes while maintaining rigorous standards for patient protection. Companies developing this compound must navigate these regulations carefully to ensure successful market approval.

In conclusion,1-methyl-2-(oxetan-3-yloxy)-1H-1,3-benzodiazole represents a significant advancement in benzodiazole-based therapeutics due to its innovative structure and promising preclinical results. Its potential applications span anxiety disorders to neurodegenerative diseases, making it a cornerstone of current pharmaceutical research. As scientific understanding evolves and regulatory frameworks adapt,this compound will likely play a pivotal role in shaping future treatments for neurological conditions.